Cas no 71662-13-0 (a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate)

• Product name: a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate
• CAS No: 71662-13-0
• MF: C₆H₁₄O₁₂P₂^.₄[C₆H₁₃N]^.H₂O
• MW: 754.827520000001
• MDL: MFCD00167199
• CID: 572604
• PubChem ID: 16219424

a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate Chemical and Physical Properties

Names and Identifiers

• alpha-D-Glucose 1,6-bis(dihydrogen phosphate), compound with cyclohexylamine (1:4)
• ALPHA-D-GLUCOSE-1,6-DIPHOSPHATE TETRAKIS-(CYCLOHEXYLAMINE) SALT
• cyclohexanamine,[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(phosphonooxymethyl)oxan-2-yl] dihydrogen phosphate,hydrate
• A-D-Glucose 1,6-bisphosphate tetra(cyclohexylammonium) salt hydrate
• A-D-Glucose 1,6-diphosphate tetra(cyclohexylammonium) salt hydrate
• Glc-1,6-PP.4CHA
• alpha-D-Glucose 1,6-bisphosphate tetra(cyclohexylammonium) salt hydrate
• Alpha-D-glucose 1,6-diphosphate cyclohexylammonium salt,hydrate
• alpha-D-Glucose 1,6-bisphosphate tetra(cyclohexylammonium) salt hydrate, >=95%
• alpha-D-Glucose 1,6-diphosphate tetra(cyclohexylammonium) salt
• alpha-D-glucopyranose, 1,6-bis(dihydrogen phosphate), cyclohexanamine (1:4), hydrate
• MFCD00167199
• alpha -D-Glucose 1,6-bisphosphate tetra(cyclohexylammonium) salt
• cyclohexanamine;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(phosphonooxymethyl)oxan-2-yl] dihydrogen phosphate;hydrate
• PD070085
• alpha-D-Glucose 1,6-diphosphate tetra(cyclohexylammonium) salt hydrate
• 71662-13-0
• DMUBREKUECBHKK-KMWDTYPGSA-N
• TETRAKIS(CYCLOHEXYLAMINE) ?-D-GLUCOSE 1,6-BISPHOSPHATE HYDRATE
• Tetrakis(cyclohexanamine) {[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[(phosphonooxy)methyl]oxan-2-yl]oxy}phosphonic acid hydrate
• alpha-D-GLUCOSE 1,6-DIPHOSPHATE CYCLOHEXYLAMMONIUM SALT, HYDRATE
• a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate

• MDL： MFCD00167199
• Inchi： InChI=1S/4C6H13N.C6H14O12P2.H2O/c4*7-6-4-2-1-3-5-6;7-3-2(1-16-19(10,11)12)17-6(5(9)4(3)8)18-20(13,14)15;/h4*6H,1-5,7H2;2-9H,1H2,(H2,10,11,12)(H2,13,14,15);1H2/t;;;;2-,3-,4+,5-,6-;/m....1./s1
• InChI Key： DMUBREKUECBHKK-KMWDTYPGSA-N
• SMILES： C1CCC(CC1)N.C1CCC(CC1)N.C1CCC(CC1)N.C1CCC(CC1)N.C(C1C(C(C(C(O1)OP(=O)(O)O)O)O)O)OP(=O)(O)O.O

Computed Properties

• Exact Mass: 754.42600
• Monoisotopic Mass: 754.42581223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 49
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 309Ų

Experimental Properties

• Boiling Point: 953.4℃at 760 mmHg
• Flash Point: 530.4℃
• Solubility: H2O: 50 mg/mL, clear, very faintly yellow
• PSA: 336.37000
• LogP: 4.86070

a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate

a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate: A Comprehensive Overview

a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate (CAS No. 71662-13-0) is a highly specialized compound with significant applications in various scientific and industrial domains. This compound is a derivative of glucose, one of the most fundamental carbohydrates in biochemistry, and its diphosphate form plays a critical role in cellular energy metabolism. The tetra(cyclohexylammonium) salt form enhances its stability and solubility, making it an ideal candidate for advanced research and development.

The structure of a-D-Glucose-1,6-diphosphate is characterized by its two phosphate groups attached to the hydroxyl groups at positions 1 and 6 of the glucose molecule. This configuration is crucial for its function in glycolysis, where it serves as an intermediate in the conversion of glucose to pyruvate. The addition of the tetra(cyclohexylammonium) counterions not only stabilizes the diphosphate form but also imparts unique physical and chemical properties to the compound. The presence of cyclohexylammonium groups introduces a hydrophobic character to the molecule, which is advantageous in certain biochemical assays and drug delivery systems.

Recent advancements in biochemical research have highlighted the importance of a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate in understanding cellular energy dynamics. Studies have demonstrated its role in regulating metabolic pathways under stress conditions, such as hypoxia or nutrient deprivation. Furthermore, its application in pharmacology has expanded due to its ability to modulate cellular responses to glucose availability, making it a valuable tool in drug discovery.

In terms of synthesis, a-D-Glucose-1,6-diphosphate is typically derived from enzymatic phosphorylation of glucose using hexokinase or phosphoglucoisomerase. The conversion to its tetra(cyclohexylammonium) salt involves ion exchange techniques to replace sodium or potassium ions with cyclohexylammonium ions. This process ensures high purity and stability, which are essential for its use in sensitive biochemical assays.

The hydrate form of this compound indicates the presence of water molecules within its crystal lattice, which influences its physical properties such as melting point and solubility. Researchers have utilized this property to develop novel formulations for controlled drug release systems, where the hydration state can be manipulated to regulate bioavailability.

From an industrial perspective, a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate has found applications in biotechnology and pharmaceuticals. Its role as a precursor in the synthesis of nucleotides and other bioactive molecules has made it indispensable in modern biomanufacturing processes. Additionally, its use in diagnostic kits for assessing cellular energy status underscores its versatility across different scientific disciplines.

Recent studies have also explored the potential of this compound in materials science. By incorporating a-D-Glucose-1,6-diphosphate into polymer matrices, researchers have developed biodegradable materials with tunable mechanical properties. These materials hold promise for applications in tissue engineering and sustainable packaging solutions.

In conclusion, a-D-Glucose-1,6-diphosphate tetra(cyclohexylammonium) salt hydrate (CAS No. 71662-13-0) is a multifaceted compound with significant implications across various fields. Its unique chemical properties, combined with recent advancements in research and technology, continue to expand its utility and relevance in both academic and industrial settings.